Cas no 1251393-53-9 (1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS011338548
- 1251393-53-9
- 1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
- EN300-1592760
-
- Inchi: 1S/C9H15N3O2/c1-3-5-6-12-7(4-2)8(9(13)14)10-11-12/h3-6H2,1-2H3,(H,13,14)
- InChI Key: DTBGCKLNDZCNQI-UHFFFAOYSA-N
- SMILES: OC(C1=C(CC)N(CCCC)N=N1)=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 68Ų
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592760-0.05g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 0.05g |
$924.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-0.1g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 0.1g |
$968.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-0.25g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 0.25g |
$1012.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-0.5g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 0.5g |
$1056.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-1.0g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 1.0g |
$1100.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-2.5g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 2.5g |
$2155.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-5.0g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 5.0g |
$3189.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-10.0g |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 10.0g |
$4729.0 | 2023-07-10 | ||
| Enamine | EN300-1592760-50mg |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 50mg |
$468.0 | 2023-09-23 | ||
| Enamine | EN300-1592760-100mg |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid |
1251393-53-9 | 100mg |
$490.0 | 2023-09-23 |
1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
Research Brief on 1-Butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1251393-53-9): Recent Advances and Applications
1-Butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1251393-53-9) is a triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold for designing novel bioactive compounds, particularly in the context of antimicrobial, anticancer, and anti-inflammatory therapies. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
The synthesis of 1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" approach. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling its broader application in high-throughput screening and structure-activity relationship (SAR) studies. Notably, researchers have explored modifications to the butyl and ethyl side chains to enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability.
In terms of biological activity, 1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid has demonstrated promising results in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as an inhibitor of bacterial efflux pumps, which are implicated in antibiotic resistance. The compound's ability to disrupt bacterial membrane integrity suggests its potential as an adjunct therapy for multidrug-resistant infections. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammatory diseases, where it exhibited selective inhibition of key pro-inflammatory cytokines.
Another area of interest is the compound's role in cancer therapeutics. Recent research has explored its interaction with specific oncogenic targets, such as protein kinases and DNA repair enzymes. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore the compound's potential as a lead candidate for targeted cancer therapies, particularly in combination with existing chemotherapeutic agents.
Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is focused on derivatization strategies to improve its drug-like properties, as well as in vivo studies to validate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1251393-53-9) represents a promising scaffold for drug development, with diverse applications in infectious diseases, oncology, and inflammation. Continued research into its mechanism of action and structural optimization will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.
1251393-53-9 (1-butyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)